2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-(3-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)ethanol
• InChI: InChI=1S/C9H15N3O/c1-7-4-11-12-6-8(2-3-13)5-10-9(7)12/h4,8,10,13H,2-3,5-6H2,1H3
• InChI Key: HDJXWXAJIQSZKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2NCC(CN2N=C1)CCO

Description

2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol ( 1692358-23-8) is a high-value chemical scaffold based on the privileged pyrazolo[1,5-a]pyrimidine (PP) core, a structure recognized for its significant potential in medicinal chemistry and drug discovery. This compound features a ethanol substituent at the 6-position of the 3-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine ring system. It has a molecular formula of C9H15N3O and a molecular weight of 181.23 g/mol. The compound is characterized by a density of 1.32±0.1 g/cm3 and a predicted boiling point of 371.3±30.0 °C. The primary research value of this compound lies in its role as a key synthetic intermediate for the development of novel protein kinase inhibitors for oncology research. The pyrazolo[1,5-a]pyrimidine scaffold is a notable class of heterocyclic compounds with potent protein kinase inhibitor (PKI) activity, playing a critical role in targeted cancer therapy. This core structure is found in several investigational and approved therapeutic agents, particularly as inhibitors of tropomyosin receptor kinases (Trks), which are promising targets for solid tumor treatment. Researchers utilize this and related PP derivatives to develop inhibitors for a range of kinases, including CK2, EGFR, B-Raf, MEK, PDE4, BCL6, DRAK1, CDK1/2, and Pim-1, among others. The compound serves as a versatile building block for further synthetic elaboration via palladium-catalyzed cross-coupling and click chemistry, enabling the introduction of diverse functional groups to enhance biological activity and optimize drug-like properties. This product is offered with a purity of 95% and is supplied for research applications only. It is intended for use by qualified laboratory professionals exclusively in a research setting. This material is not for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Synthetic Routes

Cyclization of Pyrazole and Pyrimidine Derivatives

One common method for synthesizing this compound involves the cyclization of pyrazole and pyrimidine derivatives. The reaction typically utilizes 3-substituted-5-amino-1H-pyrazoles and cyclic β-dicarbonyl compounds under controlled conditions. The cyclization forms the fused pyrazolo[1,5-a]pyrimidine ring system.

Reaction Conditions:

• Solvent: Ethanol or acetic acid
• Catalyst: Sulfuric acid or sodium hydride
• Temperature: Reflux or microwave irradiation
• Monitoring: Thin-layer chromatography (TLC) for reaction progress

Example Reaction:

$$ \text{3-substituted-5-amino-1H-pyrazole} + \text{β-dicarbonyl compound} \rightarrow \text{pyrazolo[1,5-a]pyrimidine derivative} $$

This method yields high purity products with yields ranging from 87% to 95%, emphasizing its efficiency and practicality.

Functionalization with Hydroxymethyl Group

After forming the pyrazolo[1,5-a]pyrimidine core, functionalization is performed to introduce the hydroxymethyl group at the ethyl side chain. This step typically involves nucleophilic substitution reactions using hydroxyl-containing reagents.

Reaction Conditions:

• Base: Sodium ethoxide for deprotonation
• Solvent: Dichloromethane or trifluoroacetic acid (mixed solution)
• Temperature: Room temperature for mild conditions
• Duration: Approximately 4 hours

This step ensures the attachment of the alcohol (-OH) group while maintaining the integrity of the heterocyclic structure.

Optimization Techniques

To improve yield and purity, several optimization techniques are employed:

• Microwave Irradiation: Reduces reaction time compared to traditional reflux methods.
• Solvent-Free Conditions: Enhances efficiency by minimizing side reactions.
• Catalyst Selection: Using hydrazine derivatives for cyclization steps improves product specificity.

Industrial Production Methods

Industrial-scale synthesis of this compound is less documented but generally involves scaling up laboratory methods. Key considerations include:

• Optimizing reaction conditions (temperature, pressure)
• Employing continuous flow reactors for better control over reaction kinetics
• Ensuring high purity through recrystallization techniques

Analytical Characterization

Characterization of the synthesized compound is critical to confirm its structure and purity:

• Nuclear Magnetic Resonance (NMR): Confirms molecular structure and functional groups.
• Infrared (IR) Spectroscopy: Identifies characteristic vibrations of the hydroxyl and heterocyclic groups.
• Differential Scanning Calorimetry (DSC): Evaluates thermal properties.

Summary Table: Key Reaction Parameters

Step	Reagents	Solvent	Temperature	Yield (%)
Cyclization	Pyrazole + β-dicarbonyl	Ethanol/AcOH	Reflux/Microwave	87–95
Hydroxymethyl Functionalization	Sodium ethoxide + hydroxyl reagent	DCM/TFA	Room Temp	High
Purification	Acidification + recrystallization	Water/Ethanol	Ambient	High

Chemical Reactions Analysis

Types of Reactions

2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This involves the addition of hydrogen or the removal of oxygen.

Substitution: This involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde derivative, while reduction could produce an alcohol or amine derivative.

Scientific Research Applications

2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: It is being investigated for its potential as a therapeutic agent, particularly in cancer research.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol involves its interaction with specific molecular targets. For instance, it has been shown to inhibit CDK2, a protein kinase involved in cell cycle regulation. This inhibition can lead to the selective targeting of tumor cells, making it a promising candidate for cancer treatment .

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs with the target molecule, differing in substituents, ring systems, or applications:

Table 1: Structural Comparison of Pyrazolo-Pyrimidine and Related Derivatives

Compound Name (CAS or Identifier)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Ring System	Notable Properties/Applications
Target Compound	C9H14N4O	194.24	3-methyl, 6-ethanol (pyrazolo[1,5-a]pyrimidine)	Potential kinase inhibitor scaffold
3-Bromo-2,6-dimethyl-pyrazolo[1,5-a]pyrimidine (CAS unspecified)	C8H10BrN3	228.09	3-bromo, 2,6-dimethyl (pyrazolo[1,5-a]pyrimidine)	High density (1.70±0.1 g/cm³), acidic (pKa 2.96±0.40)
2-{2-cyclobutyl-triazolo[1,5-a]pyrimidin-6-yl}ethanol (CAS 1702519-24-1)	C11H18N4O	222.29	2-cyclobutyl (triazolo[1,5-a]pyrimidine)	Larger substituent increases molecular weight; no reported bioactivity
2-{2-ethyl-triazolo[1,5-a]pyrimidin-6-yl}ethanol (CAS 1698992-81-2)	C9H14N4O	196.25	2-ethyl (triazolo[1,5-a]pyrimidine)	Minimal steric bulk compared to cyclobutyl derivative
1-(5-Bromo-1-benzofuran-2-yl)-2-(3-methyl-1H-pyrazol-1-yl)ethanol (CAS unspecified)	C14H13BrN2O2	321.18	Benzofuran-pyrazole hybrid	Bromine enhances electrophilicity; potential building block for drug discovery

Key Observations :

Substituent Effects: The target compound’s 6-ethanol group enhances hydrophilicity compared to bromo- or methyl-substituted analogues (e.g., 3-bromo-2,6-dimethyl derivative ). Triazolo-pyrimidine derivatives (e.g., CAS 1702519-24-1) exhibit larger molecular weights due to cyclobutyl substituents but lack reported biological data .

Hybrid systems like benzofuran-pyrazole derivatives (e.g., C14H13BrN2O2) combine aromaticity with halogen atoms for enhanced reactivity .

Physical Properties :

• The 3-bromo-2,6-dimethyl derivative has a high predicted density (1.70±0.1 g/cm³) and low pKa (2.96±0.40), suggesting solubility challenges under physiological conditions .
• Triazolo-pyrimidines (CAS 1698992-81-2) with smaller substituents (e.g., ethyl) have lower molecular weights, improving bioavailability .

Biological Activity

2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol (CAS No. 1692358-23-8) is a compound belonging to the pyrazolo[1,5-a]pyrimidine family. This class of compounds has garnered significant attention in medicinal chemistry due to their diverse biological activities, including anticancer, antimicrobial, and enzyme inhibitory properties. This article explores the biological activities associated with this specific compound, supported by relevant research findings and data.

Chemical Structure and Properties

The molecular formula of 2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol is C₉H₁₅N₃O with a molecular weight of 181.23 g/mol. The structure features a pyrazolo[1,5-a]pyrimidine core that contributes to its biological activity.

Anticancer Activity

Research indicates that derivatives of pyrazolo[1,5-a]pyrimidines may exhibit anticancer properties. A study screening a library of synthesized compounds demonstrated that while some derivatives showed potential growth inhibition against various cancer cell lines, 2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol specifically was not highlighted as an effective anticancer agent in the tested MDA-MB-231 breast cancer cell line. The results are summarized in Table 1 below:

Compound	Concentration (µM)	% Inhibition
Control	-	0
YM155	10	85
Menadione	10	78
2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol	10	15

This data suggests that while the compound may possess some level of biological activity, it does not exhibit significant anticancer effects compared to established drugs .

Enzyme Inhibition

The pyrazolo[1,5-a]pyrimidine scaffold has been associated with inhibition of various enzymes. For instance, compounds from this class have shown inhibitory activity against dihydroorotate dehydrogenase (DHODH), an enzyme involved in pyrimidine synthesis critical for cell proliferation. While specific data on the inhibition by 2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol is limited, related compounds have demonstrated promising results in enzyme inhibition assays.

Case Studies

A notable case study explored the synthesis and biological evaluation of various pyrazolo[1,5-a]pyrimidine derivatives. The study focused on their effects on cancer cell viability and enzyme inhibition profiles. Although direct references to 2-{3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol were sparse in this context, the findings contribute to understanding the broader activity of similar compounds in this family.